Cas no 2413848-22-1 (rac-tert-butyl 2-{(tert-butoxy)carbonyl(3R,4S)-4-hydroxyoxolan-3-ylamino}acetate)

• Product Name: rac-tert-butyl 2-{(tert-butoxy)carbonyl(3R,4S)-4-hydroxyoxolan-3-ylamino}acetate
• CAS No: 2413848-22-1
• MF: C₁₅H₂₇NO₆
• MW: 317.377985239029
• CID: 5672976
• PubChem ID: 165768644
• Update Time: 2025-10-25

rac-tert-butyl 2-{(tert-butoxy)carbonyl(3R,4S)-4-hydroxyoxolan-3-ylamino}acetate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl 2-{[(tert-butoxy)carbonyl][(3R,4S)-4-hydroxyoxolan-3-yl]amino}acetate
• EN300-26665443
• 2413848-22-1
• rac-tert-butyl 2-{(tert-butoxy)carbonyl(3R,4S)-4-hydroxyoxolan-3-ylamino}acetate

• Inchi： 1S/C15H27NO6/c1-14(2,3)21-12(18)7-16(10-8-20-9-11(10)17)13(19)22-15(4,5)6/h10-11,17H,7-9H2,1-6H3/t10-,11-/m1/s1
• InChI Key： HVEDXHVXBDRYQJ-GHMZBOCLSA-N
• SMILES： O1C[C@H]([C@@H](C1)N(C(=O)OC(C)(C)C)CC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 317.18383758g/mol
• Monoisotopic Mass: 317.18383758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 85.3Ų

Additional information on rac-tert-butyl 2-{(tert-butoxy)carbonyl(3R,4S)-4-hydroxyoxolan-3-ylamino}acetate

Rac-Tert-Butyl 2-{(Tert-Butoxy)Carbonyl(3R,4S)-4-Hydroxyoxolan-3-Ylamino}Acetate: A Comprehensive Overview

The compound with CAS No. 2413848-22-1, known as rac-tert-butyl 2-{(tert-butoxy)carbonyl(3R,4S)-4-hydroxyoxolan-3-ylamino}acetate, is a highly specialized organic compound with significant applications in the field of organic synthesis and pharmaceutical development. This compound is particularly notable for its complex stereochemistry and its role as a building block in the synthesis of bioactive molecules. Recent advancements in synthetic chemistry have further highlighted its potential in drug discovery and development.

Rac-tert-butyl 2-{(tert-butoxy)carbonyl(3R,4S)-4-hydroxyoxolan-3-ylamino}acetate is characterized by its unique structure, which includes a tert-butyl group, a hydroxyoxolane ring, and a carbamate functionality. The stereochemistry at the 3R and 4S positions of the hydroxyoxolane ring is crucial for its biological activity and selectivity. This compound has been extensively studied in recent years due to its ability to serve as a versatile intermediate in the construction of peptide-based drugs and complex natural product analogs.

Recent research has focused on the optimization of synthetic routes to this compound, with particular emphasis on improving yield and stereochemical control. For instance, studies have demonstrated the use of asymmetric catalysis to selectively synthesize the (3R,4S) diastereomer, which is critical for its intended applications. Additionally, the compound's stability under various reaction conditions has been thoroughly investigated, making it a reliable component in multi-step synthesis workflows.

The tert-butyl group in this compound plays a pivotal role in protecting sensitive functional groups during synthesis. Its bulky nature provides steric protection, preventing unwanted side reactions while maintaining the integrity of the hydroxyoxolane ring and the carbamate functionality. This protective effect is particularly advantageous in large-scale syntheses where precise control over reaction pathways is essential.

The hydroxyoxolane ring within rac-tert-butyl 2-{(tert-butoxy)carbonyl(3R,4S)-4-hydroxyoxolan-3-ylamino}acetate contributes significantly to its versatility. The ring's ability to act as both a protecting group and a reactive site makes it an invaluable component in the construction of bioactive molecules. Recent studies have explored its use in click chemistry and other modular assembly strategies, further expanding its utility in contemporary organic synthesis.

In terms of applications, this compound has found widespread use in the pharmaceutical industry as an intermediate in the synthesis of peptide-based drugs. Its ability to facilitate precise control over stereochemistry has made it indispensable in the development of enantiomerically pure compounds with high biological activity. Furthermore, its role as a building block in natural product synthesis has been well-documented, with researchers leveraging its unique properties to construct complex molecular architectures.

Recent advancements in analytical techniques have also enhanced our understanding of this compound's properties. For example, high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and stereochemical configuration. These findings have been instrumental in optimizing synthetic protocols and ensuring the consistency of this compound across different production scales.

From an environmental standpoint, there is growing interest in developing sustainable methods for synthesizing rac-tert-butyl 2-{(tert-butoxy)carbonyl(3R,4S)-4-hydroxyoxolan-3-ylamino}acetate. Researchers are exploring green chemistry approaches that minimize waste generation and reduce reliance on hazardous reagents. These efforts align with broader industry trends toward more environmentally friendly chemical processes.

In conclusion, rac-tert-butyl 2-{(tert-butoxy)carbonyl(3R,4S)-4-hydroxyoxolan-3-ylamino}acetate (CAS No. 2413848-22-1) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with advancements in synthetic methodology and analytical techniques, continues to drive innovation across various fields of research. As demand for sophisticated intermediates grows, this compound is poised to play an increasingly important role in the development of novel therapeutic agents and advanced materials.